Cas no 899688-37-0 (2-amino-4H,5H,6H,7H,8H,9H-cycloocta[b]thiophene-3-carboxylic acid)

• Product Name: 2-amino-4H,5H,6H,7H,8H,9H-cycloocta[b]thiophene-3-carboxylic acid
• CAS No: 899688-37-0
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 6503577
• PubChem ID: 165893935
• Update Time: 2025-05-21

2-amino-4H,5H,6H,7H,8H,9H-cycloocta[b]thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4H,5H,6H,7H,8H,9H-cycloocta[b]thiophene-3-carboxylic acid
• EN300-651510
• 899688-37-0

• Inchi： 1S/C11H15NO2S/c12-10-9(11(13)14)7-5-3-1-2-4-6-8(7)15-10/h1-6,12H2,(H,13,14)
• InChI Key： RDVSMDUWEZNQHK-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C2=C1CCCCCC2)N

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 91.6Ų

Additional information on 2-amino-4H,5H,6H,7H,8H,9H-cycloocta[b]thiophene-3-carboxylic acid

Comprehensive Overview of 2-amino-4H,5H,6H,7H,8H,9H-cycloocta[b]thiophene-3-carboxylic acid (CAS No. 899688-37-0)

2-amino-4H,5H,6H,7H,8H,9H-cycloocta[b]thiophene-3-carboxylic acid (CAS No. 899688-37-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This unique molecule combines a cycloocta[b]thiophene core with an amino group and a carboxylic acid functionality, making it a versatile building block for drug discovery and advanced material development. Its structural complexity and functional groups contribute to its potential applications in various high-value industries.

The compound's cycloocta[b]thiophene scaffold is particularly noteworthy, as it represents an eight-membered ring system fused with a thiophene moiety. This structural feature is rare in nature and synthetic chemistry, which explains the growing interest in its physicochemical properties and reactivity. Researchers are actively exploring its potential as a precursor for organic electronic materials, given the increasing demand for novel semiconductors in flexible electronics and OLED technologies. The carboxylic acid group further enhances its utility by enabling facile derivatization through standard coupling reactions.

In the context of modern drug discovery, 2-amino-4H,5H,6H,7H,8H,9H-cycloocta[b]thiophene-3-carboxylic acid offers exciting possibilities. The pharmaceutical industry is constantly seeking novel heterocyclic scaffolds that can serve as privileged structures for medicinal chemistry. This compound's combination of an amino group and carboxylic acid functionality makes it particularly valuable for creating diverse molecular libraries through combinatorial chemistry approaches. Recent studies suggest potential applications in developing small molecule therapeutics targeting protein-protein interactions, a hot topic in contemporary drug design.

The synthesis and characterization of 899688-37-0 present interesting challenges for synthetic chemists. The construction of the cycloocta[b]thiophene ring system requires sophisticated synthetic strategies, often involving ring-closing metathesis or transition-metal catalyzed cyclization reactions. These synthetic hurdles have made the compound a subject of methodological studies in organic chemistry, with researchers publishing optimized routes to improve yields and scalability. The compound's stability under various conditions is another area of active investigation, particularly for applications requiring long-term storage or specific environmental conditions.

From an analytical perspective, 2-amino-4H,5H,6H,7H,8H,9H-cycloocta[b]thiophene-3-carboxylic acid presents unique challenges and opportunities. Advanced spectroscopic techniques such as NMR (particularly 2D NMR), mass spectrometry, and X-ray crystallography are typically employed for its characterization. The compound's unusual ring strain and conformational flexibility make it an interesting case study for computational chemists developing new molecular modeling approaches. These studies contribute valuable data to the growing field of predictive chemistry, where AI and machine learning are increasingly applied to anticipate molecular properties.

The commercial availability of CAS 899688-37-0 has expanded in recent years, reflecting its growing importance in research. However, suppliers often note challenges in maintaining consistent quality due to the compound's sensitivity. This has led to increased interest in developing robust analytical methods for quality control, with HPLC and LC-MS being the most commonly employed techniques. The pricing of this specialty chemical remains relatively high compared to simpler heterocycles, reflecting both its synthetic complexity and niche applications.

Looking toward future applications, researchers are particularly excited about the potential of 2-amino-4H,5H,6H,7H,8H,9H-cycloocta[b]thiophene-3-carboxylic acid in supramolecular chemistry and molecular recognition. Its unique geometry and functional groups make it an attractive candidate for designing novel host-guest systems and molecular sensors. These applications align well with current trends in chemical biology and diagnostic technologies, where there is strong demand for new molecular scaffolds with tailored recognition properties.

Environmental and safety considerations for 899688-37-0 follow standard laboratory chemical protocols. While not classified as highly hazardous, proper handling procedures should be observed due to its potential reactivity. The compound's environmental fate and biodegradation pathways remain areas for further study, particularly as its applications expand. These aspects are becoming increasingly important to researchers who prioritize green chemistry principles in their work.

In summary, 2-amino-4H,5H,6H,7H,8H,9H-cycloocta[b]thiophene-3-carboxylic acid represents a fascinating case study at the intersection of synthetic chemistry, materials science, and drug discovery. Its unique cycloocta[b]thiophene core combined with versatile functional groups offers numerous possibilities for innovation across multiple scientific disciplines. As research continues to uncover new applications for this specialized compound, its importance in advanced chemical research is likely to grow significantly in the coming years.